2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide

• CAS No.: 866812-48-8
• Molecular Formula: C22H23N3O5S2
• Molecular Weight: 473.56
• IUPAC Name: N-(3-methoxyphenyl)-2-[[6-oxo-5-(4-propan-2-ylphenyl)sulfonyl-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H23N3O5S2/c1-14(2)15-7-9-18(10-8-15)32(28,29)19-12-23-22(25-21(19)27)31-13-20(26)24-16-5-4-6-17(11-16)30-3/h4-12,14H,13H2,1-3H3,(H,24,26)(H,23,25,27)
• InChI Key: ZINMSGIMKCZUOT-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC(=CC=C3)OC
• solubility: not available

Description

2-((5-((4-isopropylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H23N3O5S2 and its molecular weight is 473.56. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Anti-enzymatic Properties : The compound shows promise in antibacterial applications. A study by Nafeesa et al. (2017) synthesized derivatives of this compound and evaluated them for antibacterial and anti-enzymatic potential. This research provides insights into its efficacy against gram-negative and gram-positive bacterial strains.

• Antitumor Activity : Another significant application is in antitumor activities. A study by Hafez and El-Gazzar (2017) synthesized derivatives and evaluated their potential in inhibiting cancer cell growth, showing promising results against several human cancer cell lines.

• Antimicrobial Activities : The compound's derivatives have also shown antimicrobial activities. For instance, a study by Kishimoto et al. (1984) explored chemical modifications leading to potent antimicrobial activities against gram-negative bacteria.

• Anti-urease and Antimicrobial Properties : The compound exhibits anti-urease activities. Research by Noreen et al. (2015) synthesized derivatives with sulphonylacetamide moieties, which demonstrated antibacterial activity against various strains and significant urease inhibition.

• Synthesis and Evaluation as Antimicrobial Agents : The compound's derivatives have been synthesized and evaluated as antimicrobial agents, showing promising antibacterial and antifungal activities as reported by Debnath and Ganguly (2015).

• Potential in Synthesis of Anticonvulsant Agents : The compound's derivatives also have potential applications in the synthesis of anticonvulsant agents, as explored in a study by Severina et al. (2020).